Methyl 5-methylthiazole-4-carboxylate

• IUPAC Name: methyl 5-methyl-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C6H7NO2S/c1-4-5(6(8)9-2)7-3-10-4/h3H,1-2H3
• InChI Key: FFDBALRFBPEJBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CS1)C(=O)OC
• Molecular Formula: C6H7NO2S
• DSSTOX Substance ID: DTXSID50653308
• Molecular Weight: 157.19 g/mol
• CAS RN: 68751-05-3

Description

“Methyl 5-methylthiazole-4-carboxylate” is a chemical compound with the empirical formula C6H7NO2S. It has a molecular weight of 157.19.

Molecular Structure Analysis

The molecular structure of “Methyl 5-methylthiazole-4-carboxylate” is represented by the SMILES string COC(=O)c1ncsc1C. The InChI representation is 1S/C6H7NO2S/c1-4-5(6(8)9-2)7-3-10-4/h3H,1-2H3.

Chemical Reactions Analysis

While specific chemical reactions involving “Methyl 5-methylthiazole-4-carboxylate” are not available, related compounds such as 5-methyl thiazole undergo alkylation with n-butyl bromide followed by anion exchange of Br- for BF4- to give mobile, room-temperature ionic liquids.

Physical And Chemical Properties Analysis

“Methyl 5-methylthiazole-4-carboxylate” is a solid compound. Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Chemical Synthesis

“Methyl 5-methylthiazole-4-carboxylate” is used in the synthesis of various chemical compounds. .

Biological Activities

Thiazole derivatives, including “Methyl 5-methylthiazole-4-carboxylate”, have been found to exhibit diverse biological activities. .

Antimicrobial Applications

Some derivatives of “Methyl 5-methylthiazole-4-carboxylate” have shown significant antimicrobial activities. .

Antineoplastic Potential

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Antiretroviral Drug Development

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Antifungal Drug Development

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Safety and Hazards

“Methyl 5-methylthiazole-4-carboxylate” may cause an allergic skin reaction. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves, and washing off immediately with soap and plenty of water while removing all contaminated clothes and shoes if skin contact occurs.

Future Directions

“Methyl 5-methylthiazole-4-carboxylate” is provided to early discovery researchers as part of a collection of unique chemicals. This suggests that it could be used in future research and development of new compounds and drugs.

Mechanism of Action

Target of Action

Methyl 5-methylthiazole-4-carboxylate is a derivative of thiazole, a heterocyclic compound. Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds . .

Mode of Action

Thiazole derivatives are known to interact with their targets and cause changes in the biological system . For instance, they may activate or stop biochemical pathways and enzymes or stimulate or block receptors .

Biochemical Pathways

Thiazole derivatives are known to influence various biochemical pathways . They can behave unpredictably when entering physiological systems, potentially activating or stopping biochemical pathways and enzymes .

Result of Action

Thiazole derivatives are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Synthesis routes and methods I

Procedure details

To a solution of tert-butyl nitrite (24 mL, 202 mmol) in 1,4-dioxane (180 mL) was added a mixture of methyl 2-amino-5-methyl-1,3-thiazole-4-carboxylate (6.83 g, 40.0 mmol) in 1,4-dioxane (70 mL). The solution was stirred at 60° C. for 1 hour. After cooling to room temperature, the solvent was evaporated. The crude oil was purified by flash chromatography (0-20% EtOAc/hexanes), affording methyl 5-methyl-1,3-thiazole-4-carboxylate (3.95 g, 63%). The product was used for the next step without any further purification.

Synthesis routes and methods II

Procedure details

To a solution of methyl 2-amino-5-methyl-1,3-thiazole-4-carboxylate (2.15 g, 12.5 mmol) in tetrahydrofuran (60 mL) was slowly added tert-butyl nitrite (2.23 mL, 18.7 mmol) with stirring at 50° C., and the mixture was stirred at 60° C. for 2 hr. The mixture was diluted with water (100 mL), and extracted with ethyl acetate (100 mL×2). The organic layer was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (hexane/ethyl acetate=80/20→0/100) to give the title compound (1.17 g, yield 60%).